Cas no 1420792-58-0 ((5-Aminoisoquinolin-6-yl)methanol)

• Product Name: (5-Aminoisoquinolin-6-yl)methanol
• CAS No: 1420792-58-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5747552
• PubChem ID: 97036454
• Update Time: 2025-07-27

(5-Aminoisoquinolin-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1420792-58-0
• (5-Aminoisoquinolin-6-yl)methanol

• Inchi： 1S/C10H10N2O/c11-10-8(6-13)2-1-7-5-12-4-3-9(7)10/h1-5,13H,6,11H2
• InChI Key： JIXYJZHXLCVRNP-UHFFFAOYSA-N
• SMILES： OCC1C=CC2C=NC=CC=2C=1N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on (5-Aminoisoquinolin-6-yl)methanol

Introduction to (5-Aminoisoquinolin-6-yl)methanol (CAS No. 1420792-58-0)

(5-Aminoisoquinolin-6-yl)methanol (CAS No. 1420792-58-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of (5-Aminoisoquinolin-6-yl)methanol.

Chemical Structure and Properties

(5-Aminoisoquinolin-6-yl)methanol is a derivative of isoquinoline, a heterocyclic aromatic compound with a fused benzene and pyridine ring. The presence of an amino group at the 5-position and a hydroxymethyl group at the 6-position imparts unique chemical and biological properties to this molecule. The compound is typically represented by the molecular formula C₁₁H₁₃N₂O and has a molecular weight of approximately 187.23 g/mol.

The hydroxymethyl group in (5-Aminoisoquinolin-6-yl)methanol can participate in various chemical reactions, such as esterification, etherification, and oxidation. The amino group, on the other hand, can engage in nucleophilic substitution reactions and form hydrogen bonds, making it a valuable functional group in drug design. The combination of these functional groups provides a platform for the development of compounds with diverse biological activities.

Synthesis Methods

The synthesis of (5-Aminoisoquinolin-6-yl)methanol has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the condensation of 5-aminoisoquinoline with formaldehyde or paraformaldehyde under acidic conditions. This reaction typically proceeds via an iminium ion intermediate, which is then reduced to form the desired product.

Another approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods are particularly useful for introducing additional functional groups or substituents onto the isoquinoline scaffold, thereby expanding the scope of potential derivatives.

Biological Activities and Applications

(5-Aminoisoquinolin-6-yl)methanol has been investigated for its potential therapeutic applications due to its unique chemical structure and biological properties. Recent studies have highlighted its activity as an inhibitor of specific enzymes and receptors involved in various disease pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that (5-Aminoisoquinolin-6-yl)methanol exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This finding suggests that the compound may have potential as an anticancer agent by disrupting the cell cycle and inducing apoptosis in cancer cells.

Additionally, (5-Aminoisoquinolin-6-yl)methanol has shown promise as an anti-inflammatory agent. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These results indicate that (5-Aminoisoquinolin-6-yl)methanol could be developed into a novel anti-inflammatory drug for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical data on (5-Aminoisoquinolin-6-yl)methanol have paved the way for further clinical investigation. Several pharmaceutical companies are currently conducting Phase I clinical trials to evaluate the safety and efficacy of this compound in human subjects. These trials aim to determine optimal dosing regimens, assess pharmacokinetic profiles, and identify any potential side effects.

If these trials yield positive results, it is anticipated that Phase II and Phase III trials will follow to further validate the therapeutic potential of (5-Aminoisoquinolin-6-yl)methanol. The successful completion of these trials could lead to regulatory approval and eventual market availability of this novel therapeutic agent.

Conclusion

(5-Aminoisoquinolin-6-yl)methanol (CAS No. 1420792-58-0) is a promising compound with a unique chemical structure that offers significant potential for drug development. Its ability to inhibit key enzymes and receptors involved in disease pathways makes it an attractive candidate for treating various conditions such as cancer and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to new treatment options for patients in need.